Cas no 832110-97-1 (7-Oxabicyclo[4.1.0]hepta-2,4-diene, 3-(2-bromoethyl)-)

• Product name: 7-Oxabicyclo[4.1.0]hepta-2,4-diene, 3-(2-bromoethyl)-
• CAS No: 832110-97-1
• MF: C₈H₉OBr
• MW: 201.06046
• CID: 676293
• PubChem ID: 71416044

7-Oxabicyclo[4.1.0]hepta-2,4-diene, 3-(2-bromoethyl)- Chemical and Physical Properties

Names and Identifiers

• 7-Oxabicyclo[4.1.0]hepta-2,4-diene, 3-(2-bromoethyl)-
• 4-(2-bromoethyl)-7-oxabicyclo[4.1.0]hepta-2,4-diene
• DTXSID70835447
• 832110-97-1
• 3-(2-Bromoethyl)-7-oxabicyclo[4.1.0]hepta-2,4-diene

• Inchi： InChI=1S/C8H9BrO/c9-4-3-6-1-2-7-8(5-6)10-7/h1-2,5,7-8H,3-4H2
• InChI Key： KQYGIDPVXAABJJ-UHFFFAOYSA-N
• SMILES： C1=CC(=CC2C1O2)CCBr

Computed Properties

• Exact Mass: 199.98368g/mol
• Monoisotopic Mass: 199.98368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 12.5Ų